Cas no 2172495-21-3 (tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate
• CAS No: 2172495-21-3
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6333882
• PubChem ID: 165602206
• Update Time: 2025-06-09

tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate
• 2172495-21-3
• EN300-1626981

• Inchi： 1S/C16H25N3O3/c1-15(2,3)22-14(20)19-7-5-6-16(17,11-19)12-8-13(21-4)10-18-9-12/h8-10H,5-7,11,17H2,1-4H3
• InChI Key： FTGWYIZTLGQSLW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2C=NC=C(C=2)OC)(C1)N)=O

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.7Ų

Additional information on tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate (CAS: 2172495-21-3)

The compound tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate (CAS: 2172495-21-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of both the piperidine and methoxypyridine moieties in its structure makes it a versatile building block for the development of molecules targeting central nervous system (CNS) disorders, infectious diseases, and oncology. Researchers have explored its utility in the synthesis of kinase inhibitors, GPCR modulators, and other biologically active molecules.

One of the most notable advancements in the study of this compound is its role in the development of selective kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. The structural features of tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate allow for the introduction of various functional groups, enabling the fine-tuning of inhibitory activity and selectivity.

In addition to its applications in oncology, this compound has shown promise in the treatment of neurodegenerative diseases. Recent preclinical studies have demonstrated its potential as a scaffold for the development of neuroprotective agents. The methoxypyridine moiety, in particular, has been linked to improved blood-brain barrier penetration, a critical factor in CNS drug development.

The synthesis of tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate has also been optimized in recent studies, with researchers developing more efficient and scalable routes. These advancements are crucial for ensuring the compound's availability for further research and potential commercialization. Green chemistry principles have been incorporated into some of these synthetic approaches, reducing the environmental impact of production.

Looking ahead, the compound's versatility and demonstrated biological activity suggest that it will continue to be a focus of research in the coming years. Future studies are expected to explore its potential in combination therapies, as well as its use in the development of targeted drug delivery systems. The integration of computational chemistry and machine learning approaches may further accelerate the discovery of novel derivatives with enhanced therapeutic profiles.

In conclusion, tert-butyl 3-amino-3-(5-methoxypyridin-3-yl)piperidine-1-carboxylate represents a valuable tool in medicinal chemistry, with wide-ranging applications in drug discovery. Its unique structural features and demonstrated biological activity make it a promising candidate for the development of next-generation therapeutics. Continued research into its properties and applications is likely to yield significant advancements in the treatment of various diseases.